Cas no 872695-49-3 (2-{6-(2H-1,3-benzodioxol-5-yl)pyridazin-3-ylsulfanyl}-N-benzylacetamide)

• Product Name: 2-{6-(2H-1,3-benzodioxol-5-yl)pyridazin-3-ylsulfanyl}-N-benzylacetamide
• CAS No: 872695-49-3
• MF: C₂₀H₁₇N₃O₃S
• MW: 379.432283163071
• CID: 6094263
• PubChem ID: 7206284
• Update Time: 2025-08-05

2-{6-(2H-1,3-benzodioxol-5-yl)pyridazin-3-ylsulfanyl}-N-benzylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-{6-(2H-1,3-benzodioxol-5-yl)pyridazin-3-ylsulfanyl}-N-benzylacetamide
• 2-[6-(1,3-benzodioxol-5-yl)pyridazin-3-yl]sulfanyl-N-benzylacetamide
• F1899-1413
• 2-{[6-(2H-1,3-benzodioxol-5-yl)pyridazin-3-yl]sulfanyl}-N-benzylacetamide
• 872695-49-3
• AKOS024618595
• 2-((6-(benzo[d][1,3]dioxol-5-yl)pyridazin-3-yl)thio)-N-benzylacetamide
• AB00677670-01

• Inchi： 1S/C20H17N3O3S/c24-19(21-11-14-4-2-1-3-5-14)12-27-20-9-7-16(22-23-20)15-6-8-17-18(10-15)26-13-25-17/h1-10H,11-13H2,(H,21,24)
• InChI Key： CLBMCJFYUFNQCQ-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CC=C1)(=O)CSC1=NN=C(C2=CC=C3OCOC3=C2)C=C1

Computed Properties

• Exact Mass: 379.09906259g/mol
• Monoisotopic Mass: 379.09906259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 98.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on 2-{6-(2H-1,3-benzodioxol-5-yl)pyridazin-3-ylsulfanyl}-N-benzylacetamide

Recent Advances in the Study of 2-{6-(2H-1,3-benzodioxol-5-yl)pyridazin-3-ylsulfanyl}-N-benzylacetamide (CAS: 872695-49-3)

The compound 2-{6-(2H-1,3-benzodioxol-5-yl)pyridazin-3-ylsulfanyl}-N-benzylacetamide (CAS: 872695-49-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique pyridazine and benzodioxole moieties, has been the subject of several studies aimed at elucidating its pharmacological properties, mechanism of action, and potential as a drug candidate. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and structural optimization of 2-{6-(2H-1,3-benzodioxol-5-yl)pyridazin-3-ylsulfanyl}-N-benzylacetamide to enhance its bioactivity and pharmacokinetic profile. Researchers have employed various synthetic strategies, including Suzuki-Miyaura coupling and nucleophilic substitution reactions, to introduce modifications at key positions of the molecule. These efforts have led to the identification of derivatives with improved binding affinity to target proteins, as demonstrated by in vitro assays and molecular docking studies.

In terms of biological activity, 2-{6-(2H-1,3-benzodioxol-5-yl)pyridazin-3-ylsulfanyl}-N-benzylacetamide has shown promising results in preclinical models of inflammatory and neurodegenerative diseases. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory effects on key enzymes involved in neuroinflammation, such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX). These findings suggest its potential as a multi-target anti-inflammatory agent.

Another area of interest is the compound's interaction with G-protein-coupled receptors (GPCRs). Preliminary data indicate that 2-{6-(2H-1,3-benzodioxol-5-yl)pyridazin-3-ylsulfanyl}-N-benzylacetamide may act as an allosteric modulator of certain GPCRs, which could open new avenues for the treatment of disorders such as Parkinson's disease and schizophrenia. However, further validation through in vivo studies is required to confirm these observations.

Despite its promising pharmacological profile, challenges remain in the development of 2-{6-(2H-1,3-benzodioxol-5-yl)pyridazin-3-ylsulfanyl}-N-benzylacetamide as a therapeutic agent. Issues such as metabolic stability, oral bioavailability, and potential off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies and advanced formulation strategies. Recent advancements in prodrug design and nanotechnology-based delivery systems offer potential solutions to these challenges.

In conclusion, 2-{6-(2H-1,3-benzodioxol-5-yl)pyridazin-3-ylsulfanyl}-N-benzylacetamide (CAS: 872695-49-3) represents a promising scaffold for the development of novel therapeutics targeting inflammation and neurodegenerative diseases. Ongoing research efforts are expected to further elucidate its mechanism of action and optimize its drug-like properties, paving the way for clinical translation.